Tert-butyl 2-amino-3,3,3-trifluoro-2-(2-fluorophenyl)propanoate

• IUPAC Name: tert-butyl 2-amino-3,3,3-trifluoro-2-(2-fluorophenyl)propanoate
• InChI: InChI=1S/C13H15F4NO2/c1-11(2,3)20-10(19)12(18,13(15,16)17)8-6-4-5-7-9(8)14/h4-7H,18H2,1-3H3
• InChI Key: KSIAKDFIVMKOFI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(C1=CC=CC=C1F)(C(F)(F)F)N
• Molecular Formula: C13H15F4NO2
• Molecular Weight: 293.26 g/mol
• CAS No.: 2248377-94-6

Description

Tert-butyl 2-amino-3,3,3-trifluoro-2-(2-fluorophenyl)propanoate: is a complex organic compound characterized by its trifluoromethyl group and fluorophenyl moiety

Synthetic Routes and Reaction Conditions:

• Starting Materials: The synthesis typically begins with 2-fluorobenzaldehyde and trifluoromethylating agents.

• Reaction Steps: The process involves multiple steps, including the formation of an intermediate trifluoromethylated compound, followed by amination and esterification.

• Industrial Production Methods: Large-scale production may involve optimized reaction conditions to ensure high yield and purity, often using continuous flow reactors and advanced purification techniques.

Types of Reactions:

• Oxidation: The compound can undergo oxidation reactions, often using oxidizing agents like potassium permanganate or chromium(VI) compounds.

• Reduction: Reduction reactions may involve hydrogenation or the use of reducing agents such as lithium aluminum hydride.

• Substitution: Nucleophilic substitution reactions can occur, especially with strong nucleophiles.

• Common Reagents and Conditions: Reagents like sodium borohydride, lithium aluminum hydride, and various acids and bases are commonly used.

• Major Products Formed: Products include various fluorinated derivatives, amines, and esters.

Scientific Research Applications

Chemistry: The compound is used in organic synthesis and as a building block for more complex molecules. Biology: It serves as a probe in biological studies to understand enzyme mechanisms and interactions. Medicine: Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

Molecular Targets and Pathways: The compound interacts with specific enzymes and receptors, influencing biochemical pathways. Its trifluoromethyl group enhances binding affinity and stability, making it a valuable tool in medicinal chemistry.

Comparison with Similar Compounds

• Tert-butyl 2-amino-5-fluorophenylcarbamate: Similar in structure but with different functional groups.

• 1,1,1,3,3,3-Hexafluoro-2-(trifluoromethyl)-2-propanol: Another fluorinated compound with distinct properties. Uniqueness: Tert-butyl 2-amino-3,3,3-trifluoro-2-(2-fluorophenyl)propanoate stands out due to its specific combination of trifluoromethyl and fluorophenyl groups, which confer unique chemical and biological properties.

This compound's versatility and potential applications make it a valuable subject of study in various scientific disciplines. Its unique structure and reactivity offer opportunities for innovation in chemistry, biology, medicine, and industry.